Cas no 835916-04-6 ((2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamicacid phenylmethylester)

• Product Name: (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamicacid phenylmethylester
• CAS No: 835916-04-6
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 68898
• PubChem ID: 66863792
• Update Time: 2025-11-02

(2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamicacid phenylmethylester Chemical and Physical Properties

Names and Identifiers

• [(2R)-2-[[(tert-Butoxy)carbonyl]amino]-3-phenylpropyl]carbamic acid benzyl ester
• (S)-1-CBZ-AMINO-2-BOC-AMINO-3-PHENYL-PROPANE
• [(2S)-2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-3-PHENYLPROPYL]-CARBAMIC ACID PHENYLMETHYL ESTER
• benzyl N-[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropyl]carbamate
• 835916-04-6
• SCHEMBL975349
• [(2S)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-phenylpropyl]-carbamicacid phenylmethylester
• (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamicacid phenylmethylester

• Inchi： 1S/C22H28N2O4/c1-22(2,3)28-21(26)24-19(14-17-10-6-4-7-11-17)15-23-20(25)27-16-18-12-8-5-9-13-18/h4-13,19H,14-16H2,1-3H3,(H,23,25)(H,24,26)/t19-/m0/s1
• InChI Key： PCVYKFUFGNYJIF-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CNC(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 384.20500
• Monoisotopic Mass: 384.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.130
• Boiling Point: 562.325°C at 760 mmHg
• Flash Point: 293.884°C
• Refractive Index: 1.548
• PSA: 76.66000
• LogP: 4.83060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamicacid phenylmethylester

Comprehensive Overview of (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamic acid phenylmethyl ester (CAS No. 835916-04-6)

The compound (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamic acid phenylmethyl ester, identified by its CAS No. 835916-04-6, is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a benzyl ester moiety, makes it a valuable intermediate in the development of bioactive compounds. Researchers and chemists frequently explore this compound for its role in peptide coupling reactions and drug discovery, aligning with the growing demand for novel therapeutic agents.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has placed compounds like (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamic acid phenylmethyl ester at the forefront of medicinal chemistry. Its Boc-protected amine group ensures stability during synthetic processes, while the benzyl ester facilitates selective deprotection, a critical step in solid-phase peptide synthesis (SPPS). These attributes resonate with the increasing focus on precision medicine and targeted drug delivery systems.

The compound’s relevance extends to bioconjugation techniques, where it serves as a linker for attaching functional groups to biomolecules. This application is particularly prominent in the development of antibody-drug conjugates (ADCs), a hot topic in oncology research. As the pharmaceutical industry shifts toward personalized therapies, the demand for high-purity intermediates like CAS No. 835916-04-6 continues to rise. Laboratories worldwide prioritize its use in structure-activity relationship (SAR) studies, aiming to optimize drug efficacy and reduce side effects.

From a synthetic perspective, (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamic acid phenylmethyl ester exemplifies the importance of chiral purity in drug development. The (2S) configuration ensures enantioselectivity, a critical factor in asymmetric synthesis. This aligns with the broader industry emphasis on green chemistry and sustainable practices, as chiral intermediates minimize wasteful byproducts. Furthermore, its compatibility with automated synthesis platforms makes it a preferred choice for high-throughput screening (HTS) workflows.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the design of bioactive coatings and polymeric scaffolds. Its aromatic phenyl groups contribute to enhanced stability and binding affinity, properties leveraged in tissue engineering and drug-eluting implants. Such interdisciplinary relevance underscores its versatility, catering to the evolving needs of biotechnology and nanomedicine.

In summary, (2S)-2-(1,1-Dimethylethoxy)carbonylamino-3-phenylpropyl-carbamic acid phenylmethyl ester (CAS No. 835916-04-6) is a cornerstone in modern synthetic chemistry, bridging gaps between peptide science, drug development, and advanced materials. Its strategic use in protecting group chemistry and bioconjugation positions it as a critical tool for researchers addressing global health challenges. As innovation accelerates, this compound will undoubtedly remain pivotal in shaping the future of life sciences.